Cas no 2000413-96-5 (4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid)

• Product Name: 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid
• CAS No: 2000413-96-5
• MF: C₂₃H₂₅F₂NO₄
• MW: 417.445713758469
• CID: 5909261
• PubChem ID: 165814538
• Update Time: 2025-05-20

4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid
• 2000413-96-5
• 4-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6-difluorohexanoic acid
• EN300-1299236

• Inchi： 1S/C23H25F2NO4/c1-2-14(12-21(24)25)11-20(22(27)28)26-23(29)30-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21H,2,11-13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： ATHVYFRYTGIUGR-UHFFFAOYSA-N
• SMILES： FC(CC(CC)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 417.17516460g/mol
• Monoisotopic Mass: 417.17516460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid

Introduction to 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid (CAS No. 2000413-96-5)

4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid (CAS No. 2000413-96-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an ethyl substituent, and two fluorine atoms on the hexanoic acid backbone. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The Fmoc protecting group is a widely used moiety in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with amino groups. In the context of 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid, this group plays a crucial role in stabilizing the amino functionality during synthetic processes, ensuring that the compound can be manipulated with high precision and efficiency.

The presence of the ethyl substituent on the hexanoic acid backbone adds an additional layer of complexity to the molecule. Ethyl groups are known for their hydrophobic properties, which can influence the solubility and bioavailability of the compound. This characteristic is particularly important in drug design, where optimizing solubility and permeability is essential for effective therapeutic outcomes.

The inclusion of two fluorine atoms on the hexanoic acid backbone is another notable feature of this compound. Fluorine atoms are often introduced into drug molecules to enhance their metabolic stability and improve their pharmacokinetic properties. Fluorination can also alter the electronic properties of the molecule, leading to changes in its reactivity and binding affinity to biological targets. These modifications can significantly impact the efficacy and safety of pharmaceutical agents.

Recent studies have highlighted the potential applications of 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent inhibitory activity against specific enzymes involved in cancer progression. This suggests that 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid could be a valuable lead compound for developing novel anticancer drugs.

In addition to its potential as an anticancer agent, this compound has also been investigated for its antimicrobial properties. Studies have demonstrated that fluorinated derivatives of hexanoic acids can effectively inhibit the growth of various pathogenic bacteria and fungi. This makes 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid a promising candidate for developing new antimicrobial agents to combat drug-resistant infections.

The synthesis of 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid involves a series of well-defined chemical reactions. The process typically begins with the preparation of a suitably protected amino acid derivative, followed by functional group manipulations to introduce the ethyl and fluorine substituents. The final step involves deprotection to reveal the active amino functionality. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 4-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6-difluorohexanoic acid (CAS No. 2000413-96-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.